5-(4-Chloro-2-fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid

• IUPAC Name: 5-(4-chloro-2-fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid
• InChI: InChI=1S/C10H7ClFNO4/c11-5-1-2-6(7(12)3-5)10(8(14)15)4-13-9(16)17-10/h1-3H,4H2,(H,13,16)(H,14,15)
• InChI Key: SMZXEIQHUBTYCJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=O)N1)(C2=C(C=C(C=C2)Cl)F)C(=O)O
• Molecular Formula: C10H7ClFNO4
• Molecular Weight: 259.62 g/mol

Description

The compound “5-(4-Chloro-2-fluorophenyl)-2-oxo-1,3-oxazolidine-5-carboxylic acid” is a complex organic molecule. It likely contains a chloro-fluorophenyl group, an oxazolidine ring, and a carboxylic acid group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxazolidine ring, a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom, is a key feature.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by several factors, including the presence of the oxazolidine ring and the chloro-fluorophenyl group. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure. For example, similar compounds like 4-Chloro-2-fluorophenylboronic acid have a melting point range of 214-218 °C.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would describe how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, similar compounds like 4-Chloro-2-fluorophenylboronic acid are known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it has medicinal properties, future research could focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.